3-(Difluoromethyl)pentan-3-amine

• Molecular Formula: C6H13F2N
• Molecular Weight: 137.17 g/mol
• IUPAC Name: 3-(difluoromethyl)pentan-3-amine
• InChI: InChI=1S/C6H13F2N/c1-3-6(9,4-2)5(7)8/h5H,3-4,9H2,1-2H3
• InChI Key: YUXDNWOOVSRZIW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C(F)F)N

Description

3-(Difluoromethyl)pentan-3-amine is a fluorinated tertiary amine with the molecular formula C₆H₁₃F₂N (inferred from nomenclature rules). The difluoromethyl (–CF₂H) group at the 3-position of the pentan-3-amine backbone likely enhances lipophilicity and metabolic stability compared to non-fluorinated amines, a trend well-documented in fluorinated pharmaceuticals . Tertiary amines of this type are often utilized in medicinal chemistry as building blocks for central nervous system (CNS) drugs or enzyme inhibitors due to their ability to modulate basicity and bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Difluoromethyl)pentan-3-amine typically involves the introduction of the difluoromethyl group into the pentan-3-amine structure. One common method is the use of difluoromethylation reagents, which can transfer the difluoromethyl group to the desired position on the molecule. This process often involves the use of transition metal catalysts to facilitate the reaction .

Industrial Production Methods

Industrial production of 3-(Difluoromethyl)pentan-3-amine may involve large-scale difluoromethylation processes. These processes are optimized for high yield and purity, often using advanced catalytic systems and continuous flow reactors to ensure efficient production .

Chemical Reactions Analysis

Types of Reactions

3-(Difluoromethyl)pentan-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The difluoromethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens and nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield difluoromethyl ketones, while reduction can produce various amine derivatives .

Scientific Research Applications

3-(Difluoromethyl)pentan-3-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of agrochemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(Difluoromethyl)pentan-3-amine involves its interaction with specific molecular targets. The difluoromethyl group can enhance the compound’s binding affinity to enzymes and receptors, thereby modulating their activity. This interaction can affect various biochemical pathways, leading to the desired therapeutic or industrial effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications	References
3-(Difluoromethyl)pentan-3-amine	C₆H₁₃F₂N	149.18 (calculated)	–CF₂H at C3	High lipophilicity; potential CNS activity (inferred)	–
3-(2,3-Difluorophenyl)pentan-3-amine	C₁₁H₁₅F₂N	199.24 (inferred)	2,3-difluorophenyl at C3	Aromatic fluorine enhances binding affinity to receptors
3-(3,4-Dichlorophenyl)pentan-3-amine	C₁₁H₁₅Cl₂N	232.15	3,4-dichlorophenyl at C3	High halogenated lipophilicity; discontinued (lab use)
3-[(4-Chlorophenyl)methyl]pentan-3-amine	C₁₂H₁₈ClN	211.73	4-chlorobenzyl at C3	Bulky substituent may reduce metabolic clearance
(3-Fluorophenyl)methylamine	C₁₂H₁₈FN	195.28	3-fluorobenzyl and pentan-3-yl	Balanced lipophilicity and steric effects
3-[2-(Trifluoromethyl)phenyl]oxetan-3-amine	C₁₀H₁₀F₃NO	217.19	Trifluoromethylphenyl in oxetane	Oxetane ring improves solubility and stability

Key Observations:

Substituent Effects :

• Fluorine vs. Chlorine : Fluorinated analogs (e.g., difluoromethyl or trifluoromethyl groups) exhibit higher electronegativity and metabolic stability compared to chlorinated derivatives (e.g., 3,4-dichlorophenyl in ). This aligns with fluorine's role in reducing oxidative metabolism .
• Aromatic vs. Aliphatic Fluorine : Aromatic fluorine (e.g., in ) enhances π-π stacking in receptor binding, while aliphatic fluorine (e.g., –CF₂H) primarily modulates pKa and membrane permeability .

Structural Modifications: Oxetane Rings: The oxetane-containing compound () demonstrates how ring strain and polarity can improve aqueous solubility, a limitation in purely aliphatic amines like 3-(Difluoromethyl)pentan-3-amine.

Synthetic Accessibility :

• Compounds with trifluoromethyl groups (e.g., ) often require specialized fluorinating agents, whereas dichlorophenyl derivatives () are synthesized via simpler halogenation routes.